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Compound of Interest

Compound Name:

4-chloro-N-

hydroxybenzenecarboximidoyl

chloride

CAS No.: 74903-80-3

Cat. No.: B7766950 Get Quote

Executive Summary & Chemical Identity
This guide addresses the handling, stability, and operational safety of 4-chloro-N-
hydroxybenzenecarboximidoyl chloride (also known as 4-chlorobenzohydroximoyl chloride).

While often treated as a standard intermediate, this compound belongs to a class of

hydroximoyl chlorides that serve as precursors to nitrile oxides.

In drug discovery—specifically in the synthesis of isoxazole scaffolds (e.g., for antibiotics or

oncology targets)—this compound is the "stable" storage form of the highly reactive, potentially

explosive 4-chlorobenzonitrile oxide. The primary safety risk is not just the compound itself, but

its unintended activation into the nitrile oxide species.
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Parameter Data

IUPAC Name
(Z)-4-chloro-N-hydroxybenzenecarboximidoyl

chloride

Common Synonyms
4-Chlorobenzohydroximoyl chloride; 4-Chloro-N-

hydroxybenzimidoyl chloride

CAS Number 28123-63-9

Molecular Formula C₇H₅Cl₂NO

Molecular Weight 190.03 g/mol

Physical State White to off-white crystalline solid

Melting Point 87–89 °C (Decomposes if heated rapidly)

Solubility
Soluble in DCM, THF, Ethyl Acetate; Insoluble in

water

Hazard Identification & Risk Assessment
GHS Classification (Self-Classified based on structural
analogs)

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[1]

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).[2]

The "Hidden" Hazard: Nitrile Oxide Generation
The most critical safety parameter for this compound is its reactivity with bases (e.g.,

Triethylamine, Carbonate).

Mechanism: Treatment with base triggers dehydrohalogenation (loss of HCl) to form 4-

chlorobenzonitrile oxide.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.cpachem.com/msds?num=SB68602&dnl=sd_-_4-Chlorobenzal_Chloride_CAS_13940-94-8_%28SB68602%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB68602&dnl=sd_-_4-Chlorobenzal_Chloride_CAS_13940-94-8_%28SB68602%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AC150190050&productDescription=4-CHLOROBENZOYL+CHLORIDE+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7766950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Risk: Nitrile oxides are unstable.[2] If generated in the absence of a dipolarophile (the "trap"),

they will dimerize to form furoxans in a highly exothermic reaction. In concentrated forms,

this dimerization can lead to thermal runaway and explosion.

Operational Rule: Never treat this compound with base unless the trapping agent

(alkene/alkyne) is already present in the solution.

Visualizing the Hazard Pathway
The following diagram illustrates the chemical flow and the specific "Red Zone" where safety

risks are highest.
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Figure 1: Reaction pathway highlighting the instability of the nitrile oxide intermediate

generated from the hydroximoyl chloride.

Operational Safety Protocols
As an application scientist, I recommend the following protocols to ensure data integrity and

personnel safety.
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Temperature: Store at 2–8°C. Room temperature storage is acceptable for short durations

(<24 hours), but prolonged exposure promotes slow decomposition and HCl evolution.

Atmosphere: Store under inert gas (Argon/Nitrogen). Moisture hydrolyzes the C-Cl bond,

releasing HCl and reverting the compound to the hydroxamic acid or decomposing it.

Container: Glass vials with Teflon-lined caps. Do not use metal spatulas for prolonged

handling as trace acid may corrode them.

Synthesis Protocol (Oxime to Hydroximoyl Chloride)
If you are synthesizing this compound from 4-chlorobenzaldoxime:

Reagent: Use N-Chlorosuccinimide (NCS) in DMF or DMF/CHCl3.

Exotherm Control: The chlorination is exothermic. Add NCS in portions at 0°C to 10°C.

Quenching: Pour into ice water to precipitate the product. Avoid extracting with diethyl ether if

peroxides are suspected, as this adds an explosion risk.

Usage Protocol: In Situ Generation (The "Standard of
Care")
Never isolate the nitrile oxide. Use the in situ generation method for 1,3-dipolar cycloadditions.

Step-by-Step Workflow:

Dissolution: Dissolve the dipolarophile (alkene/alkyne, 1.0 equiv) and 4-

chlorobenzohydroximoyl chloride (1.1–1.2 equiv) in the solvent (DCM, THF, or Toluene).

Cooling: Cool the mixture to 0°C.

Base Addition: Dissolve Triethylamine (TEA, 1.2 equiv) in a small volume of solvent. Add this

solution dropwise over 30–60 minutes.

Why? Slow addition keeps the concentration of the transient nitrile oxide low. It reacts with

the dipolarophile immediately rather than accumulating and dimerizing.
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Monitoring: Monitor by TLC/LCMS. The disappearance of the hydroximoyl chloride and the

formation of TEA·HCl precipitate indicates progress.

Operational Decision Logic
Use this flowchart to determine the safe handling parameters for your specific experiment.
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Figure 2: Operational decision tree for the safe use of 4-chlorobenzohydroximoyl chloride in

synthesis.

Emergency Response & First Aid
Scenario Immediate Action Rationale

Skin Contact
Wash immediately with soap

and water for 15 mins.[3]

Compound is an irritant and

potential sensitizer.[1]

Eye Contact

Rinse with water for 15 mins;

lift eyelids.[4] Consult

ophthalmologist.

Acidic hydrolysis products

(HCl) cause severe irritation.

Inhalation

Move to fresh air.[2][3][4][5][6]

If breathing is difficult, give

oxygen.[6]

Dust is irritating to mucous

membranes.

Spill Cleanup

Do not use water. Cover with

dry lime or soda ash. Sweep

up.

Water releases HCl gas.

Neutralizing agents prevent

acid fumes.

Fire

Use CO₂, dry chemical, or

foam.[2][6][7][8] Do not use

water jet.

Water jet spreads the chemical

and triggers hydrolysis.

Toxicological Information
Acute Toxicity: Data limited for this specific derivative. Based on analogs (benzohydroximoyl

chloride), LD50 (oral, rat) is estimated between 300–2000 mg/kg.

Sensitization: Potential skin sensitizer. Hydroximoyl chlorides can acylate proteins, leading to

hapten formation and immune response.

Carcinogenicity: Not listed by IARC, NTP, or OSHA.[2]

Disposal Considerations
Waste Stream: Halogenated organic waste.
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Neutralization: Before disposal, small amounts can be treated with dilute aqueous NaOH

slowly to hydrolyze the chloride, followed by neutralization with acid. However, professional

incineration is the preferred method.

Contaminated Packaging: Treat as the substance itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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